Cas no 84873-15-4 (p-Hydroxyphenethyl trans-ferulate)

p-Hydroxyphenethyl trans-ferulate structure

84873-15-4 structure

Product Name:p-Hydroxyphenethyl trans-ferulate

CAS No:84873-15-4

MF:C₁₈H₁₈O₅

MW:314.332525730133

MDL:MFCD28975369

CID:1080889

PubChem ID:637308

Update Time:2024-10-26

p-Hydroxyphenethyl trans-ferulate Chemical and Physical Properties

Names and Identifiers

- p-Hydroxyphenethyl trans-ferulate
- p-Hydroxyphenethyl trans-ferulat
- [ "" ]
- 2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, 2-(4-hydroxyphenyl)ethyl ester, (E)- (ZCI)
- 4-Hydroxyphenethyl trans-ferulate
- p-Hydroxyphenethyltrans-ferulate
- 84873-15-4
- AKOS025288299
- CHEBI:175029
- CHEMBL481245
- CS-0023170
- 2-(4-hydroxyphenyl)ethyl (2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
- (4-Hydroxyphenyl)ethyl trans-ferulate
- 2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, 2-(4-hydroxyphenyl)ethyl ester, (E)-; 4-Hydroxyphenethyl trans-ferulate
- SCHEMBL12298709
- DTXSID10348425
- BDBM50259746
- 3-(4-Hydroxy-3-methoxy-phenyl)-acrylic acid 2-(4-hydroxy-phenyl)-ethyl ester
- InChI=1/C18H18O5/c1-22-17-12-14(4-8-16(17)20)5-9-18(21)23-11-10-13-2-6-15(19)7-3-13/h2-9,12,19-20H,10-11H2,1H3/b9-5
- BCP16493
- Hydroxyphenethylferulate
- 2-(4-hydroxyphenyl)ethyl (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
- MS-24614
- 4-Hydroxyphenethyl (E)-3-(4-hydroxy-3-methoxyphenyl)acrylate
- HY-N3078
- p-Hydroxyphenylethyl-trans-ferulate
- G14583
- MDL： MFCD28975369
- Inchi： 1S/C18H18O5/c1-22-17-12-14(4-8-16(17)20)5-9-18(21)23-11-10-13-2-6-15(19)7-3-13/h2-9,12,19-20H,10-11H2,1H3/b9-5+
- InChI Key： JMSFLLZUCIXALN-WEVVVXLNSA-N
- SMILES： C(/C1C=CC(O)=C(OC)C=1)=C\C(=O)OCCC1C=CC(O)=CC=1

Computed Properties

Exact Mass: 314.11500
Monoisotopic Mass: 314.11542367g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 7
Complexity: 387
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 76Å²

Experimental Properties

Color/Form: Powder
Density: 1.265±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 168-169 ºC
Boiling Point: 530.1±50.0 °C at 760 mmHg
Flash Point: 193.3±23.6 °C
Solubility: Very slightly soluble (0.1 g/l) (25 º C),
PSA: 75.99000
LogP: 2.90550
Vapor Pressure: 0.0±1.5 mmHg at 25°C

p-Hydroxyphenethyl trans-ferulate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：(BD298681)

p-Hydroxyphenethyl trans-ferulate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019146767-5mg	p-Hydroxyphenethyl trans-ferulate	84873-15-4	95%	5mg	$781.10	2023-08-31
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2030-5 mg	P-Hydroxyphenethyl trans-ferulate	84873-15-4	99.30%	5mg	￥2217.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2030-10 mg	P-Hydroxyphenethyl trans-ferulate	84873-15-4	99.30%	10mg	￥3325.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2030-25 mg	P-Hydroxyphenethyl trans-ferulate	84873-15-4	99.30%	25mg	￥5985.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2030-50 mg	P-Hydroxyphenethyl trans-ferulate	84873-15-4	99.30%	50mg	￥8978.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2030-1 mg	P-Hydroxyphenethyl trans-ferulate	84873-15-4	99.30%	1mg	￥1086.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P22120-5mg	P-Hydroxyphenethyl trans-ferulate	84873-15-4		5mg	¥4000.0	2021-09-08
Biosynth	JDA87315-1 mg	p-Hydroxyphenethyl trans-ferulate	84873-15-4		1mg	$219.45	2023-01-04
Biosynth	JDA87315-5 mg	p-Hydroxyphenethyl trans-ferulate	84873-15-4		5mg	$713.25	2023-01-04
Biosynth	JDA87315-10 mg	p-Hydroxyphenethyl trans-ferulate	84873-15-4		10mg	$1,141.10	2023-01-04

p-Hydroxyphenethyl trans-ferulate Production Method

Production Method 1

537-98-4

501-94-0

84873-15-4

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Diisopropyl azodicarboxylate Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C; 48 h, rt

Reference

Novel c-Met inhibitory olive secoiridoid semisynthetic analogs for the control of invasive breast cancer

Mohyeldin, Mohamed M.; Busnena, Belnaser A.; Akl, Mohamed R.; Dragoi, Ana Maria; Cardelli, James A.; et al, European Journal of Medicinal Chemistry, 2016, 118, 299-315

Production Method 2

501-94-0

1135-24-6

84873-15-4

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Diisopropyl azodicarboxylate Solvents: Tetrahydrofuran ; 0 °C; rt

Reference

Inhibition of mammalian carbonic anhydrase isoforms I-XIV with a series of phenolic acid esters

Maresca, Alfonso; Akyuz, Gulay; Osman, Sameh M.; AlOthman, Zeid; Supuran, Claudiu T., Bioorganic & Medicinal Chemistry, 2015, 23(22), 7181-7188

Production Method 3

537-98-4

501-94-0

84873-15-4

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Diisopropyl azodicarboxylate Solvents: Tetrahydrofuran ; 48 h, rt

Reference

Synthesis of amide and ester derivatives of cinnamic acid and its analogs: evaluation of their free radical scavenging and monoamine oxidase and cholinesterase inhibitory activities

Takao, Koichi; Toda, Kazuhiro; Saito, Takayuki; Sugita, Yoshiaki, Chemical & Pharmaceutical Bulletin, 2017, 65(11), 1020-1027